Cas no 654671-78-0 (Sitagliptin phosphate)

• Product Name: Sitagliptin phosphate
• CAS No: 654671-78-0
• MF: C₁₆H₁₈F₆N₅O₅P
• MW: 505.308804988861
• MDL: MFCD09952339
• CID: 68560
• PubChem ID: 6451150
• Update Time: 2025-07-15

Sitagliptin phosphate Chemical and Physical Properties

Names and Identifiers

• Sitagliptin phosphate
• 4-Oxo-4-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo[4,3-a]pyrazin-7(8H)-yl)-1-(2,4,5-trifluorophenyl)butan-2-amine phosphate
• 7-[(3R)-3-Amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-α]pyrazine-phosphate
• (3R)-3-aMino-1-[3-(trifluoroMethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one
• Sitagliptin (phosphate)
• Sitagliptin Phosphat
• MK0431 phosphate
• MK-0431 phosphate
• Sitagliptin
• Januvia
• MK 0431
• MK0431
• 494P4635I6
• (2R)-4-Oxo-4-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo(4,3-a)pyrazin-7(8H)-yl)-1-(2,4,5-trifluorophenyl)butan-2-amine phosphate salt
• (R)-3-AMINO-1-(3-(TRIFLUOROMETHYL)-5,6-DIHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZIN-7(8H)-YL)-4-(2,4,5-TRIFLUOROPHENYL)BUTAN-1-ONE PHOSPHATE
• (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-tr
• DTXCID90138280
• EX-A8379
• SITAGLIPTIN PHOSPHATE (MART.)
• JANUMET COMPONENT SITAGLIPTIN PHOSPHATE
• 654671-78-0
• 1269630-53-6
• Sitagliptin monophosphate
• sitagliptin phosphate anhydrous
• SITAGLIPTIN PHOSPHATE MONOHYDRATE (EP MONOGRAPH)
• Q27259224
• AKOS015896098
• Phosphate Anhydrous, Sitagliptin
• Phosphate, Sitagliptin
• (3R)-3-azanyl-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-[2,4,5-tris(fluoranyl)phenyl]butan-1-one; phosphoric acid
• SITAGLIPTIN PHOSPHATE (USP-RS)
• Phosphate Monohydrate, Sitagliptin
• SITAGLIPTIN PHOSPHATE ANHYDROUS COMPONENT OF JANUMET
• STELUJAN COMPONENT SITAGLIPTIN PHOSPHATE
• 1,2,4-TRIAZOLO(4,3-A)PYRAZINE, 7-((3R)-3-AMINO-1-OXO-4-(2,4,5-TRIFLUOROPHENYL)BUTYL)-5,6,7,8-TETRAHYDRO-3-(TRIFLUOROMETHYL), PHOSPHATE (1:1) MONOHYDRATE
• KS-1214
• (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;phosphoric acid
• 1-Butanone, 3-amino-1-[5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophenyl)-, (3R)-, phosphate (1:1)
• Monohydrate, Sitagliptin Phosphate
• 7-((3R)-3-AMINO-4-(2,4,5-TRIFLUOROPHENYL)BUTANOYL)-3-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-1,2,4-TRIAZOLO(4,3-A)PYRAZINE MONOPHOSPHATE MONOHYDRATE
• 7-((3R)-3-AMINO-4-(2,4,5-TRIFLUOROPHENYL)BUTANOYL)-3-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-1,2,4-TRIAZOLO(4,3-A)PYRAZINEMONOPHOSPHATE
• Monohydrate, Sitagliptin Monophosphate
• HY-13749A
• (3R)-3-Amino-1-[5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophenyl)-1-butanone phosphate
• 4-oxo-4-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo(4,3-a)pyrazin-7(8H)-yl)-1-(2,4,5-trifluorophenyl)butan-2-amine phosphate
• SITAGLIPTIN PHOSPHATE (USP MONOGRAPH)
• MK 431
• (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)-1-butanone; phosphoric acid
• SCHEMBL877069
• UNII-494P4635I6
• UNII-TS63EW8X6F
• CHEMBL393336
• SITAGLIPTIN MONOPHOSPHATE ANHYDROUS [MI]
• MK-0431
• SR-05000001748
• SITAGLIPTIN PHOSPHATE [WHO-DD]
• (2r)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine phosphate salt
• SR-05000001748-2
• SITAGLIPTIN PHOSPHATE COMPONENT OF JANUMET
• Sitagliptin monophosphate anhydrous
• A835125
• SITAGLIPTIN PHOSPHATE COMPONENT OF STELUJAN
• Anhydrous, Sitagliptin Phosphate
• 1,2,4-TRIAZOLO(4,3-A)PYRAZINE, 7-((3R)-3-AMINO-1-OXO-4-(2,4,5-TRIFLUOROPHENYL)BUTYL)-5,6,7,8-TETRAHYDRO-3-(TRIFLUOROMETHYL)-, PHOSPHATE (1:1)
• DTXSID10215789
• Monophosphate Monohydrate, Sitagliptin
• MFCD09952339
• Sitagliptin phosphate (JAN)
• D12294

• MDL： MFCD09952339
• Inchi： 1S/C16H15F6N5O.H3O4P/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4)/t9-;/m1./s1
• InChI Key： IQFYVLUXQXSJJN-SBSPUUFOSA-N
• SMILES： P(=O)(O)(O)O.FC(C1=NN=C2CN(C(C[C@@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F

Computed Properties

• Exact Mass: 505.09500
• Monoisotopic Mass: 505.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: Powder
• Melting Point: 210-215°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 164.61000
• LogP: 1.72610
• Specific Rotation: -21° (c=1, H2O)
• Vapor Pressure: No data available

Sitagliptin phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives